Cas no 126-30-7 (2,2-Dimethyl-1,3-propanediol)

2,2-Dimethyl-1,3-propanediol structure

2,2-Dimethyl-1,3-propanediol structure

Product Name:2,2-Dimethyl-1,3-propanediol

CAS No:126-30-7

Molecular Formula:C₅H₁₂O₂

Molecular Weight:104.1476

MDL:MFCD00004685

CID:36160

PubChem ID:31344

2,2-Dimethyl-1,3-propanediol Properties

Names and Identifiers

- 2,2-Dimethylpropane-1,3-diol
- 1,3-Dihydroxy-2,2-dimethylpropane
- 1,3-propanediol,2,2-dimethyl-
- 2,2-Dimethyl-1,3-dihydroxypropane
- 2,2-dimethyl-3-propanediol
- 2,2-dimethyltrimethyleneglycol
- 3-Propanediol,2,2-dimethyl-1
- Dimethylolpropane
- Neopentyl glycol
- Neopentyl glycol (NPG)
- 2,2-Dimethyl-1,3-propanediol
- NPG
- 2,2-Bis(hydroxymethyl)propane
- 2,2-DIMETHYL-1,3-PROPANEDIOL FOR SYNTHESIS
- NPG Glycol
- 2,2-Dihydroxy-2,2-dimethylpropane
- DiMethyl triMethylene glycol
- NPG Glycol,Neopentylglycol
- Neol
- NEOL(R)
- Neopentanediol
- NEOPENTYL GLYCO
- NEOPENTYLENE GLYCOL
- hydroxypivalylalcohol
- NEOPENTYL GLYCOL pure
- Neopentylglycol
- 1,3-Propanediol, 2,2-dimethyl-
- Hydroxypivalyl alcohol
- Dimethyltrimethylene glycol
- 2,2-Dimethyltrimethylene glycol
- 2,2-Dimethyl-1,3 propanediol
- Propanediol, 2,2-dimethyl-, 1,3-
- QI80HXD6S5
- 2,3 propanediol
- SLCVBVWXLSEKPL-UHFFFAOYSA-N
- 1,3-Dihydro
- Neopentyl Glycol
- NEOPENTYL GLYCOL
- +Expand
- MDL： MFCD00004685
- InChIKey： SLCVBVWXLSEKPL-UHFFFAOYSA-N
- Inchi： 1S/C5H12O2/c1-5(2,3-6)4-7/h6-7H,3-4H2,1-2H3
- SMILES： O([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])O[H]
- BRN： 0605291

Computed Properties

Exact Mass: 104.08400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 104.084
Heavy Atom Count: 7
Complexity: 44
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: -0.00280
PSA: 40.46000
Merck: 6458
Refractive Index: 1.4406 (estimate)
Water Partition Coefficient: 830 g/L (20 ºC)
Boiling Point: 210°C(lit.)
Melting Point: 127.0 to 130.0 deg-C
Vapor Pressure: <0.8 mmHg ( 20 °C)
Flash Point: Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
FEMA: 3038
Solubility: 830g/l
Color/Form: White crystalline solid, hygroscopic.
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acetic anhydride, acid chlorides, moisture. Combustible.
Solubility: Soluble in water, ethanol, ether, acetone, toluene and other solvents.
Sensitiveness: Hygroscopic
Density: 1.06

2,2-Dimethyl-1,3-propanediol Security Information

Symbol: GHS05
RTECS：TY5775000
WGK Germany：1
Safety Term：S26;S39
Safety Instruction： S26-S36-S39
Risk Phrases：R36
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H318
Warning Statement： P280,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 41
Signal Word：Danger
TSCA：Yes
Explosive Limit：1.34%, 149°F
FLUKA BRAND F CODES：3

2,2-Dimethyl-1,3-propanediol Customs Data

HS CODE：2905399090
Customs Data：

China Customs Code:
2905399090

Overview:

2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

2,2-Dimethyl-1,3-propanediol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AA34361-25g	2,2-Dimethyl-1,3-propanediol	126-30-7	98%	25g	$4.00	2024-04-20
Aaron	AR000RD1-25g	1,3-Propanediol, 2,2-dimethyl-	126-30-7	97%	25g	$4.00
abcr	AB116264-250 g	2,2-Dimethyl-1,3-propanediol, 99%; .	126-30-7	99%	250g	€89.20	2023-05-10
Ambeed	A173726-25g	2,2-Dimethylpropane-1,3-diol	126-30-7	98%	25g	$5.0
Apollo Scientific	OR924723-100g	2,2-Dimethyl-1,3-propanediol	126-30-7	98%	100g	£35.00	2023-09-02
Enamine	EN300-30502-0.05g	2,2-dimethylpropane-1,3-diol	126-30-7	95%	0.05g	$19.0	2023-09-05
Life Chemicals	F0001-0385-0.25g	2,2-Dimethyl-1,3-propanediol	126-30-7	95%+	0.25g	$18.0	2023-09-07
TRC	N897000-25g	NPG Glycol	126-30-7		25g	$ 64.00	2023-09-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A10340-250g	2,2-Dimethyl-1,3-propanediol, 99%	126-30-7	99%	250g	￥420.00
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0691940335- 100g	2,2-Dimethyl-1,3-propanediol	126-30-7	96%	100g	¥ 47.2

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(CAS:126-30-7)2,2-Dimethyl-1,3-propanediol

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Pricing Information Last Updated:Wednesday, 27 November 2024 17:40

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